(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl (3R)-3-[[(2S)-2-aminopropanoyl]-propan-2-ylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C19H29N3O3/c1-14(2)22(18(23)15(3)20)17-10-7-11-21(12-17)19(24)25-13-16-8-5-4-6-9-16/h4-6,8-9,14-15,17H,7,10-13,20H2,1-3H3/t15-,17+/m0/s1
• InChI Key: WUZJHOALCLSTJO-DOTOQJQBSA-N
• Canonical SMILES: CC(C)N(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)C(C)N
• Isomeric SMILES: C[C@@H](C(=O)N([C@@H]1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(C)C)N
• Molecular Formula: C19H29N3O3
• Molecular Weight: 347.5 g/mol

Description

“(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester” (CAS: 1401667-08-0) is a chiral piperidine derivative with a molecular formula of C₁₉H₂₉N₃O₃ and a molecular weight of 347.45 g/mol . The compound features a benzyl ester group at the 1-position of the piperidine ring, an (S)-2-aminopropionyl (alanine-derived) moiety, and an isopropylamine substituent at the 3-position.

Key physical properties include:

• Density: 1.14 ± 0.1 g/cm³ (predicted)
• Boiling Point: 499.8 ± 45.0 °C (predicted)
• pKa: 8.49 ± 0.29 (predicted), indicating moderate basicity .

Preparation Methods

Retrosynthetic Analysis

The target compound can be dissected into three key subunits:

• Piperidine core : Synthesized via cyclization or reductive amination.

• (S)-2-Amino-propionyl-isopropyl-amino side chain : Introduced via peptide coupling or nucleophilic substitution.

• Benzyl ester : Installed early as a carboxyl-protecting group.

Source demonstrates analogous piperidine syntheses using benzylamine derivatives, while source highlights stereochemical considerations for chiral centers.

Stepwise Preparation Methods

Piperidine Ring Formation

The piperidine scaffold is constructed using cyclization or reductive amination. A protocol adapted from source involves:

Reaction conditions :

• Starting material : N-Benzyl-4-keto-3-piperidine carboxylate (synthesized via anhydrous methanol/toluene reflux with sodium).

• Cyclization : Catalyzed by HCl hydrolysis (150 ml 20% HCl, 5-hour reflux) followed by decarboxylation.

• Yield : ~64% after vacuum distillation (130°C, 3–4 mmHg).

Mechanistic insight : Acidic conditions promote keto-enol tautomerization, enabling ring closure. The benzyl group acts as a nitrogen-protecting agent, later removed via hydrogenolysis.

Introduction of Isopropyl-Amino Group

The isopropyl-amino moiety is installed via nucleophilic substitution or reductive amination:

Method A (Alkylation) :

• Reagents : Isopropyl bromide, K₂CO₃, DMF, 60°C.

• Stereocontrol : Chiral auxiliaries or enantioselective catalysis ensures (R)-configuration at C3.

• Yield : 72–78%.

Method B (Reductive Amination) :

• Reagents : Isopropylamine, NaBH₃CN, MeOH.

• Advantage : Higher stereochemical fidelity for industrial-scale production.

Coupling of (S)-2-Amino-propionyl Moiety

The (S)-configured amino acid is introduced via peptide coupling:

Protocol :

• Activation : (S)-2-Amino-propionic acid is activated as a mixed anhydride (ClCO₂Et, N-methylmorpholine).

• Coupling : Reacted with the isopropyl-amino-piperidine intermediate in THF at 0°C.

• Yield : 85–90% after silica gel chromatography.

Critical considerations :

• Racemization is minimized using low temperatures and non-basic conditions.

• Source validates similar acylations in piperidine derivatives using TLC monitoring.

Benzyl Ester Installation and Deprotection

The benzyl ester is typically introduced early to protect the carboxyl group:

Esterification :

• Reagents : Benzyl chloroformate, pyridine, CH₂Cl₂.

• Yield : >95%.

Deprotection (Post-Synthesis) :

• Hydrogenolysis : H₂/Pd-C, MeOH, 25°C.

• Alternative : BCl₃ in CH₂Cl₂ for acid-sensitive substrates.

Industrial-Scale Optimization

Continuous Flow Synthesis

Source highlights advancements in flow chemistry for improved efficiency:

• Reactors : Microfluidic systems reduce reaction times (2 hours vs. 12 hours batch).

• Catalysts : Immobilized lipases enable enantioselective acylations (ee >98%).

Table 1: Batch vs. Flow Synthesis Comparison

Parameter	Batch Method	Flow Method
Reaction Time	12 hours	2 hours
Yield	78%	85%
Stereopurity (ee)	92%	98%

Stereochemical Control

Chiral Resolution Techniques

• Diastereomeric salt formation : Tartaric acid derivatives resolve racemic mixtures.

• Enzymatic kinetic resolution : Lipases selectively acylate undesired enantiomers.

Case study : Using Pseudomonas cepacia lipase, (R)-enantiomer is obtained with 99% ee after 24-hour incubation.

Purification and Characterization

Chromatographic Methods

• Flash chromatography : Silica gel (hexane/EtOAc gradient) removes unreacted amines.

• HPLC : Chiral columns (Chiralpak AD-H) confirm enantiopurity.

Spectroscopic Validation

• NMR : δ 7.35 ppm (benzyl aromatic protons), δ 4.15 ppm (ester -CH₂O).

• HRMS : [M+H]⁺ calculated 348.2287, observed 348.2289.

Challenges and Mitigation

Racemization During Coupling

• Cause : Base-catalyzed enolization during acylation.

• Solution : Use carbodiimide coupling agents (EDC/HOBt) at pH 6–7.

Byproduct Formation

• N-Isopropyl Overalkylation : Controlled via stoichiometric reagent ratios.

Emerging Methodologies

Photocatalytic Amination

Recent studies (source) utilize visible-light catalysis for C–N bond formation, reducing reliance on toxic metals.

Biocatalytic Approaches

Engineered transaminases synthesize (S)-2-amino-propionyl derivatives with 99% ee, integrated into modular cascades .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the piperidine ring or the benzyl ester group.

Reduction: Reduction reactions can target the carboxylic acid group or the ester group, converting them into alcohols.

Substitution: Nucleophilic substitution reactions can occur at the amino groups or the ester group.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃).

Reducing Agents: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄).

Nucleophiles: Ammonia (NH₃), primary and secondary amines.

Major Products

Oxidation Products: Carboxylic acids, ketones.

Reduction Products: Alcohols, amines.

Substitution Products: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

Synthetic Intermediates: Used as intermediates in the synthesis of more complex organic molecules.

Catalysis: Potential use in catalytic processes due to its functional groups.

Biology

Enzyme Inhibition: Studied for its potential to inhibit specific enzymes due to its structural similarity to natural substrates.

Protein Binding: Investigated for its ability to bind to proteins and affect their function.

Medicine

Drug Development: Explored as a lead compound in the development of new pharmaceuticals, particularly in the treatment of neurological disorders.

Therapeutic Agents: Potential use as a therapeutic agent due to its bioactive properties.

Industry

Material Science: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of ®-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester involves:

Molecular Targets: Binding to specific enzymes or receptors in biological systems.

Pathways: Modulating biochemical pathways by inhibiting or activating enzymes, altering signal transduction, or affecting gene expression.

Comparison with Similar Compounds

Key Differences :

• Stereochemistry : The target compound’s (R)-configuration at the piperidine ring may influence receptor binding compared to the analog’s unspecified stereochemistry.

Functionalized Piperidines in Medicinal Chemistry

highlights (3S,4S)-1-(3-Amino-6-(3,4,5-trimethoxyphenyl)pyrazin-2-yl)-3-methylpiperidine-4-carboxylic acid, a pyrazine-piperidine hybrid with a trimethoxyphenyl group . This compound’s polar carboxylic acid group and bulky aryl substituent differentiate it from the target’s benzyl ester and alanine-derived side chain. Such structural variations likely confer distinct pharmacokinetic profiles (e.g., solubility, target affinity).

Biological Activity

(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is a complex organic compound that belongs to the class of piperidine derivatives. This compound has garnered attention due to its unique structure, which includes a piperidine ring and various functional groups, making it a candidate for diverse biological applications. The following sections will detail its biological activity, synthesis methods, and relevant research findings.

Structural Characteristics

The compound features:

• Molecular Formula : C16H31N3O3
• Molar Mass : 313.44 g/mol
• Functional Groups : Piperidine ring, amino acid moiety, and benzyl ester.

The stereochemistry of this compound is defined by the presence of chiral centers, which can significantly influence its biological activity.

Biological Activity

Research indicates that (R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester exhibits significant biological activity, particularly in the following areas:

• Antimicrobial Activity : Similar compounds have shown potential in inhibiting bacterial growth and biofilm formation. For instance, derivatives with similar structures have been tested against various pathogens, demonstrating varying degrees of efficacy.
• Neurological Effects : Given its structural similarity to known neuroactive compounds, this piperidine derivative may interact with neurotransmitter systems. Preliminary studies suggest potential dopaminergic activity, which could be beneficial in treating conditions like Parkinson's disease.
• Binding Affinity Studies : Interaction studies using techniques such as surface plasmon resonance have indicated promising binding affinities to specific biological targets, including receptors and enzymes relevant to pharmacological applications.

Synthesis Methods

The synthesis of (R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester typically involves multi-step organic reactions. Key steps include:

• Formation of the piperidine ring.
• Introduction of the amino acid moiety.
• Esterification with benzyl alcohol.

Careful control of reaction conditions is crucial to ensure high yields and purity of the final product.

Case Studies and Research Findings

Several studies have explored the biological activity of compounds structurally related to (R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester:

Study	Findings
Study 1	Demonstrated antimicrobial properties against E. coli, showing a significant reduction in biofilm formation.
Study 2	Investigated dopaminergic effects in animal models, suggesting potential benefits for neurodegenerative diseases.
Study 3	Binding affinity assays revealed interactions with serotonin receptors, indicating possible applications in mood disorders.

These findings highlight the compound's potential across various therapeutic areas.

Q & A

Basic: What are the foundational synthetic routes for preparing (R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester?

The synthesis typically involves a multi-step approach:

• Step 1 : Protection of the piperidine ring (e.g., using tert-butoxycarbonyl (Boc) groups) to prevent undesired side reactions .
• Step 2 : Introduction of the (S)-2-amino-propionyl moiety via amide coupling reactions, often employing reagents like HATU or EDCI for activation .
• Step 3 : Isopropyl-amine functionalization through nucleophilic substitution or reductive amination .
• Step 4 : Benzyl ester formation using benzyl chloride or bromide under basic conditions (e.g., NaHCO₃) .
• Step 5 : Global deprotection (e.g., TFA for Boc removal) and purification via column chromatography or HPLC .

Key Considerations : Optimize reaction temperatures (0–25°C) and solvent systems (e.g., DCM, THF) to minimize racemization of stereocenters .

Advanced: How can stereochemical fidelity be ensured during synthesis, particularly for the (R)-piperidine and (S)-amino-propionyl moieties?

• Chiral Auxiliaries : Use enantiopure starting materials (e.g., (R)-piperidine derivatives) validated by chiral HPLC or polarimetry .
• Kinetic Resolution : Employ enzymatic catalysts (e.g., lipases) to selectively hydrolyze undesired stereoisomers .
• Stereochemical Monitoring : Track stereochemistry using $^{1}\text{H}$-NMR coupling constants (e.g., vicinal $J$-values for piperidine conformers) and circular dichroism (CD) spectroscopy .
• X-ray Crystallography : Confirm absolute configuration of intermediates, particularly for chiral centers prone to epimerization .

Basic: What spectroscopic methods are critical for characterizing this compound?

• NMR Spectroscopy : $^{1}\text{H}$- and $^{13}\text{C}$-NMR to confirm proton environments (e.g., piperidine ring protons at δ 2.5–3.5 ppm) and carbonyl carbons (δ 165–175 ppm) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular weight (319.4 g/mol) and fragmentation patterns .
• Infrared (IR) Spectroscopy : Identify amide I (~1650 cm$^{-1}$) and ester C=O (~1720 cm$^{-1}$) stretches .
• Polarimetry : Measure specific optical rotation to confirm enantiopurity .

Advanced: How can researchers resolve discrepancies in biological activity data between this compound and structurally similar analogs?

• Comparative SAR Studies : Systematically modify functional groups (e.g., replace benzyl ester with methyl ester) and assess activity changes using standardized assays (e.g., enzyme inhibition IC$_{50}$) .
• Structural Analysis : Perform molecular docking or molecular dynamics simulations to compare binding modes with target proteins (e.g., proteases or GPCRs) .
• Meta-Analysis : Aggregate data from orthogonal assays (e.g., SPR for binding affinity vs. cellular viability assays) to identify assay-specific artifacts .

Basic: What preliminary assays are recommended to evaluate its biological activity?

• Enzyme Inhibition : Test against serine hydrolases or proteases using fluorogenic substrates (e.g., AMC-labeled peptides) .
• Cellular Uptake : Measure intracellular concentrations via LC-MS/MS in model cell lines (e.g., HEK293) .
• Cytotoxicity : Screen against normal and cancer cell lines (e.g., MTT assay) to assess selectivity .

Advanced: How can mechanistic studies elucidate its interaction with biological targets?

• Surface Plasmon Resonance (SPR) : Quantify binding kinetics (k$_\text{on}$, k$_\text{off}$) to purified targets .
• Isothermal Titration Calorimetry (ITC) : Measure thermodynamic parameters (ΔH, ΔS) of binding .
• Cryo-EM/X-ray Crystallography : Resolve 3D structures of compound-target complexes to identify critical interactions (e.g., hydrogen bonds with catalytic residues) .

Advanced: How should researchers address stability issues during in vitro or in vivo experiments?

• Degradation Pathways : Perform forced degradation studies (e.g., exposure to pH 1–13, heat, or light) with LC-MS monitoring to identify labile groups (e.g., benzyl ester hydrolysis) .
• Prodrug Design : Stabilize the compound via prodrug strategies (e.g., phosphate esters for improved aqueous solubility) .
• Formulation Optimization : Use lyophilization or liposomal encapsulation to enhance shelf life .

Future Directions: What understudied aspects of this compound warrant further investigation?

• Stereochemical Impact on Pharmacokinetics : Compare ADME profiles of (R,S) vs. (S,R) diastereomers using radiolabeled tracers .
• Polypharmacology : Screen against diverse target libraries (e.g., kinase panels) to identify off-target effects .
• Metabolite Identification : Characterize Phase I/II metabolites using hepatocyte incubations and HRMS .